1-({5-[(3,4-difluorophenoxy)methyl]-3-isoxazolyl}carbonyl)-3-piperidinol

• IUPAC Name: [5-[(3,4-difluorophenoxy)methyl]-1,2-oxazol-3-yl]-(3-hydroxypiperidin-1-yl)methanone
• InChI: InChI=1S/C16H16F2N2O4/c17-13-4-3-11(6-14(13)18)23-9-12-7-15(19-24-12)16(22)20-5-1-2-10(21)8-20/h3-4,6-7,10,21H,1-2,5,8-9H2
• InChI Key: KPUDLCAFHQURLO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NOC(=C2)COC3=CC(=C(C=C3)F)F)O
• Molecular Formula: C16H16F2N2O4
• Molecular Weight: 338.31 g/mol

Description

1-({5-[(3,4-difluorophenoxy)methyl]-3-isoxazolyl}carbonyl)-3-piperidinol, commonly known as DPCPX, is a selective antagonist for the adenosine A1 receptor. It is a potent and specific tool used for studying the physiological and biochemical effects of the adenosine A1 receptor.

Mechanism of Action

DPCPX is a selective antagonist for the adenosine A1 receptor. It binds to the receptor and blocks the binding of adenosine, which is the endogenous ligand for the receptor. By blocking the adenosine A1 receptor, DPCPX inhibits the downstream signaling pathways that are activated by adenosine, leading to a decrease in the physiological and biochemical effects mediated by the receptor.
Biochemical and Physiological Effects:
DPCPX has been shown to have various biochemical and physiological effects in different biological systems. In the cardiovascular system, DPCPX has been shown to reduce the heart rate and blood pressure by blocking the adenosine A1 receptor. In the nervous system, DPCPX has been shown to have neuroprotective effects by reducing the damage caused by ischemia and oxidative stress. In addition, DPCPX has been shown to inhibit the production of pro-inflammatory cytokines in the immune system.

Advantages and Limitations for Lab Experiments

DPCPX is a potent and selective tool for studying the adenosine A1 receptor. Its high specificity and potency allow for precise and reliable experiments to be conducted. However, DPCPX has some limitations for lab experiments. Its high affinity for the adenosine A1 receptor may lead to off-target effects, which can complicate the interpretation of experimental results. In addition, the effects of DPCPX may be influenced by the experimental conditions, such as the concentration and duration of exposure.

Future Directions

There are several future directions for the research on DPCPX. One direction is to investigate the role of the adenosine A1 receptor in different biological systems, such as the respiratory and digestive systems. Another direction is to study the interaction between adenosine A1 receptor and other receptor systems, such as the opioid and cannabinoid receptors. Furthermore, the development of novel compounds that target the adenosine A1 receptor with higher specificity and potency may provide new insights into the physiological and biochemical functions of the receptor.

Scientific Research Applications

DPCPX is widely used in scientific research to study the physiological and biochemical effects of the adenosine A1 receptor. It is used to investigate the role of the adenosine A1 receptor in various biological processes, including cardiovascular function, neuroprotection, and inflammation. DPCPX is also used to study the interaction between adenosine A1 receptor and other receptor systems, such as the dopamine D1 receptor.